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Compound of Interest

Compound Name: 4-(Hexyloxy)aniline

Cat. No.: B1202394 Get Quote

Aimed at researchers, scientists, and professionals in drug development, this technical guide

provides a comprehensive overview of the applications of 4-(hexyloxy)aniline in materials

science, with a focus on liquid crystals, corrosion inhibitors, and conductive polymers. This

document includes quantitative data, detailed experimental protocols, and visualizations to

facilitate a deeper understanding of the subject.

Core Properties of 4-(Hexyloxy)aniline
4-(Hexyloxy)aniline, with the chemical formula CH₃(CH₂)₅OC₆H₄NH₂, is an organic compound

that serves as a versatile precursor in the synthesis of advanced materials.[1][2] Its molecular

structure, characterized by a flexible hexyloxy alkyl chain, a rigid benzene ring, and a reactive

amine group, imparts unique properties that are harnessed in various applications. A summary

of its key physical properties is provided below.

Property Value

Molecular Formula C₁₂H₁₉NO

Molecular Weight 193.29 g/mol

Melting Point 43-45 °C

Boiling Point 155-158 °C @ 5 mmHg

CAS Number 39905-57-2
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(Data sourced from[1][2])

Application in Liquid Crystals
The anisotropic, rod-like molecular structure that can be derived from 4-(hexyloxy)aniline
makes it a valuable building block for thermotropic liquid crystals. The presence of the flexible

hexyloxy chain is crucial for the formation of mesophases.

Synthesis of Schiff Base Liquid Crystals
A common method for creating liquid crystalline materials from 4-(hexyloxy)aniline involves a

condensation reaction with an appropriate aldehyde to form a Schiff base (imine). An example

is the synthesis of (E)-4-(hexyloxy)-N-(4-(benzyloxy)benzylidene)aniline.[3]

This protocol is adapted from the general method described for the synthesis of (E)-4-

(alkyloxy)-N-(4-(benzyloxy)benzylidene)aniline series.[3][4]

Materials:

4-(Hexyloxy)aniline (0.01 mol)

4-(Benzyloxy)benzaldehyde (0.01 mol)

Absolute Ethanol (10 mL)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-

(benzyloxy)benzaldehyde (0.01 mol) in absolute ethanol (10 mL).

To this solution, add 4-(hexyloxy)aniline (0.01 mol).

Heat the reaction mixture to reflux and maintain for two hours. The progress of the reaction

can be monitored using thin-layer chromatography (TLC).

Upon completion, allow the mixture to cool to room temperature.
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The solid product is then collected by filtration and washed with a small amount of cold

absolute ethanol to remove any unreacted starting materials.

The final product, (E)-4-(hexyloxy)-N-(4-(benzyloxy)benzylidene)aniline, is obtained as

colorless crystals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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